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Introduction

The avermectins are a class of 16-membered macrocyclic lactones produced by the saill
actinomycete Streptomyces avermitilis.[1][2] First reported in 1979 by researchers at Merck
Sharp & Dohme Research Laboratories in collaboration with the Kitasato Institute, these
compounds exhibit potent anthelmintic and insecticidal properties.[2][3] The discovery of
avermectin, a milestone in parasitology, was the result of an extensive screening program of
microbial fermentation products.[4] A culture of Streptomyces avermitilis (NRRL 8165),
originally isolated from a soil sample in Japan, was found to produce a complex of eight closely
related avermectin compounds: Ala, Alb, A2a, A2b, Bla, B1lb, B2a, and B2b.[4][5]
Avermectin B1, a mixture of the two most active components, Avermectin Bla (>80%) and
Avermectin Blb (<20%), has been developed commercially as the broad-spectrum
antiparasitic agent, abamectin.[6] This technical guide provides a comprehensive overview of
the discovery, fermentation, isolation, and analysis of Avermectin B1.
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Table 1: Fermentation Media Composition for
Streptomyces avermitilis
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Component Concentration (g/L) Reference

YMG Medium (for strain

maintenance)

Glucose 4.0 [7]
Yeast Extract 4.0 [7]
Malt Extract 10.0 [7]
CaCOs 2.0 [7]

SM2 Growth Medium (for

production)

Soluble Corn Starch 50.0 [819]
Yeast Extract 2.0 [9]
KCI 0.1 [81[9]
NaCl 0.5 [9]
MgS0a-7H20 0.1 [8][9]
CaCOs 0.8 [9]
o-amylase 0.1 [9]

Fermentation Medium (for high

yield)

Corn Starch 120 [1]
Amylase 0.2 [1]
Soybean Meal 10 [1]
Yeast Powder 5 [1]
MnSOa4 0.024 [1]
NazMoOa4 0.024 [1]
CoClz 0.01 [1]
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CaCO:s 3 [1]

Table 2: Fermentation Process Parameters for

Avermectin Bl Production
Parameter Optimized Value Reference
Temperature 28-31°C [7119]
pH 7.0-7.2 [L1[71[°]
Inoculum Size 10% (v/v) [7119]
Incubation Time 10-14 days [71[10]
Agitation 150-250 rpm [1107]

Table 3: Avermectin B1 Production Yields
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Fermentation

Avermectin B1

Strain . ) Reference
Condition Titer
o Early fermentation
S. avermitilis (initial) 9 pug/mL [2]
development
S. avermitilis Medium modification
) ) ) 500 pg/mL [2]
(improved) & strain selection
Batch submerged
S. avermitilis 41445 fermentation (SM2 17 mg/L (B1b) [71[11]
medium)
S. avermitilis ATCC )
9-day fermentation 28 mg/L (Bla + B1b) [7]
31267
S. avermitilis 14-12A Optimized medium 5128 mg/L (Bla) [12]
S. avermitilis A229 Engineered aveC and
_ . _ 9613 pg/mL (Bla) [12]
(industrial strain) precursor supply
S. avermitilis mutant ]
) ) SM2 medium 254.14 mg/L (B1b) [9]
(UV irradiated)
S. avermitilis (Solid- Optimized agro-
3.83 mg/gds (Bla) [10]

state fermentation)

industrial waste

Table 4: Analytical HPLC Parameters for Avermectin B1

Analysis
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Parameter Value Reference

C18 Hypersil ODS2 (4.6 x 250
mm, 5 um) or Phenomenex®

Column o [1][6]
Gemini C18 (150 x 4.60 mm, 5

Hm)

Methanol:Acetonitrile:Water
) (81:7:12, viviv) or
Mobile Phase o [1][6]
Acetonitrile:Methanol:Water

(53:35:12, viviv)

Flow Rate 1.0 - 1.2 mL/min [1][6]

Detection Wavelength 240 or 245 nm [1][13]
Injection Volume 10-20 puL [6][13]
Column Temperature 25 -45°C [6][13]

Experimental Protocols
Fermentation of Streptomyces avermitilis

a. Strain Maintenance and Inoculum Preparation: The S. avermitilis strain is maintained on
Yeast Extract-Malt Extract-Glucose (YMG) agar slants.[8] The composition of this medium is
provided in Table 1. For inoculum preparation, a loopful of a 24-hour old culture is transferred to
a seed medium.[7] The seed culture is incubated at 28°C in a shaker until a brownish liquid is
obtained.[7]

b. Production Fermentation: The production of Avermectin B1 is carried out in a suitable
fermentation medium, such as the SM2 growth medium detailed in Table 1.[9] The fermentation
is typically conducted in shake flasks or bioreactors. The fermentation medium is inoculated
with a 10% (v/v) seed culture.[7][9] The culture is then incubated for 10 to 14 days at a
temperature of 28-31°C with agitation.[7][9][10] The pH of the medium is maintained at
approximately 7.0-7.2.[1][7][9]

Extraction and Isolation of Avermectin B1
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a. Mycelial Harvest: Since avermectins are primarily intracellular metabolites, the first step in
extraction is the separation of the mycelial biomass from the fermentation broth.[8] This is
achieved by centrifugation of the whole fermentation broth at approximately 8000 x g for 20
minutes.[8][9] The supernatant is discarded.

b. Solvent Extraction: The collected cell pellet is then extracted with an organic solvent.
Methanol is commonly used for this purpose.[1][8][9] The mycelial pellet is thoroughly mixed
with methanol to lyse the cells and dissolve the avermectins.[8][9] The mixture is then
centrifuged again to separate the cell debris, and the methanol supernatant containing the
crude avermectin extract is collected.[8][9] Alternatively, the fermentation broth can be
extracted with other organic solvents such as ethyl acetate or methylene chloride.[14][15]

c. Purification: The crude extract is concentrated to an oil.[14] This concentrate is then
subjected to further purification steps. One common method involves solvent-solvent
partitioning. For instance, the oil can be dissolved in n-hexane and then partitioned against
acetonitrile to remove lipids and other nonpolar impurities.[16] The acetonitrile phase,
containing the avermectins, is collected and concentrated.

d. Crystallization: The purified avermectin concentrate is then subjected to crystallization to
obtain Avermectin B1. This can be induced by adding a low-boiling alcohol like ethanol or
methanol to the concentrated oil at an elevated temperature (e.g., 70°C) and then cooling the
mixture.[14] The resulting crystals are collected by filtration, washed with a mixture of a
hydrocarbon and an alcohol (e.g., hexane/ethanol), and dried under vacuum.[14]
Recrystallization may be performed to achieve higher purity.[15]

Analytical Quantification of Avermectin B1

a. Sample Preparation: For quantitative analysis by HPLC, a known amount of the fermentation
broth or purified extract is dissolved in a suitable solvent, typically methanol or acetonitrile.[1]
The solution is then filtered through a 0.22 um filter before injection into the HPLC system.

b. HPLC Analysis: Reverse-phase HPLC is the standard method for the quantification of
Avermectin Bla and B1b.[6] A C18 column is typically used with a mobile phase consisting of
a mixture of acetonitrile, methanol, and water.[1][6] Detection is performed using a UV detector
at a wavelength of 240 or 245 nm.[1][13] A summary of typical HPLC parameters is provided in
Table 4.
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c. LC-MS/MS Analysis: For more sensitive and selective detection, especially in complex
matrices, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) can be employed.

[16][17] This method allows for the accurate quantification and confirmation of Avermectin Bla
and B1b at very low concentrations.

Mandatory Visualization

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.caa.go.jp/en/policy/standards_evaluation/residues_of_pesticides/contents_002/assets/standards_cms209_250602_19.pdf
https://www.researchgate.net/publication/383849303_Streptomyces_avermitilis_MICNEMA2022_a_new_biorational_strain_for_producing_abamectin_as_an_integrated_nematode_management_agent
https://www.benchchem.com/product/b2971832?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2971832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Discovery

Soil Sample Collection
(Japan)

Isolation of
Streptomyces avermitilis

Screening for
Anthelmintic Activity

htation

Inoculum
Preparation

Production Fermentation
(10-14 days, 28-31°C)

Isolation «S%Purification

Mycelial Harvest
(Centrifugation)

'

Solvent Extraction
(Methanol)

'

Purification
(Solvent Partitioning)

l

Crystallization

Ana

HPLC / LC-MS/MS
Analysis

Avermectin B1
(Bla + Blb)

© 2025 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2971832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Detailed Extraction and Purification Workflow

Fermentation Broth

Supernatant (discarded)

Cell Debris (discarded)

Avermectin B1 Crystals

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b2971832?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2971832?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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